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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Mercaptopropanol (CAS:
19721-22-3), a versatile bifunctional molecule with significant applications in organic synthesis,
materials science, and as a key building block in the development of therapeutic agents. This
document details its chemical and physical properties, provides in-depth experimental protocols
for its synthesis, and explores its applications, with a particular focus on its role in the synthesis
of matrix metalloproteinase (MMP) inhibitors.

Properties of 3-Mercaptopropanol

3-Mercaptopropanol, also known as 3-sulfanylpropan-1-ol, is a colorless liquid characterized
by a strong, unpleasant odor typical of mercaptans.[1][2] Its bifunctionality, possessing both a
hydroxyl and a thiol group, makes it a valuable reagent in a variety of chemical transformations.

[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Mercaptopropanol is presented in
Table 1. This data has been compiled from various sources to provide a comprehensive
reference.
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Property Value Reference(s)
Molecular Formula C3HsOS [11[3]
Molecular Weight 92.16 g/mol [2][3]
Appearance Clear, colorless liquid [11[2]

Odor Strong, unpleasant [1]

Boiling Point 186.2 °C at 760 mmHg [1]

81-82 °C at 10 mmHg

[3]

Density

1.067 g/mL at 20 °C

[3]

Refractive Index (n20/D)

1.495

[3]

Flash Point 85 °C (185 °F) [4]
Solubility Soluble in water [1]
pKa 10.05 + 0.10 (Predicted) [1]

Vapor Pressure

0.188 mmHg at 25 °C

[1]

Synthesis of 3-Mercaptopropanol

Several synthetic routes to 3-Mercaptopropanol have been reported. The most common

methods involve the anti-Markovnikov addition of a thiol equivalent to allyl alcohol or the

reaction of 3-chloro-1-propanol with a sulfur nucleophile.

Synthesis from Allyl Alcohol via Thioacetate

Intermediate

This two-step method provides a high-yield route to 3-Mercaptopropanol, avoiding the use of

pyrophoric reagents like lithium aluminum hydride.[1] The overall process involves the radical

addition of thioacetic acid to allyl alcohol, followed by hydrolysis of the resulting thioacetate.
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Step 1: Thiol-ene Addition

Radical Initiator
(e.g., AIBN or heat)

Allyl Alcohol Thioacetic Acid
l |
I
y
——— ¥ S-(3-hydroxypropyl) thioacetate

Step 2: Hydrolysis

Base (e.g., NHs, Hydrazine)
or Acid (e.g., HCI, H2S0a4)

:

P> 3-Mercaptopropanol
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Drug Design & Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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